Cas no 1256794-71-4 (3-Chloroisoquinoline-6-carboxylic acid)

3-Chloroisoquinoline-6-carboxylic acid is a versatile heterocyclic building block with applications in pharmaceutical and agrochemical research. Its structure combines a chlorinated isoquinoline core with a carboxylic acid functional group, enabling diverse derivatization for drug discovery and material synthesis. The chlorine substituent enhances reactivity for cross-coupling reactions, while the carboxylic acid group facilitates further functionalization through amidation or esterification. This compound is particularly valuable in medicinal chemistry for developing bioactive molecules due to its rigid aromatic scaffold and modifiable sites. High purity grades are available to ensure reproducibility in synthetic workflows. Suitable for use under standard laboratory conditions with proper handling precautions.

3-Chloroisoquinoline-6-carboxylic acid structure

1256794-71-4 structure

Product Name:3-Chloroisoquinoline-6-carboxylic acid

CAS No:1256794-71-4

MF:C₁₀H₆ClNO₂

MW:207.613141536713

MDL:MFCD18260383

CID:1218365

PubChem ID:75412036

Update Time:2025-06-26

3-Chloroisoquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-chloro-6-isoquinolinecarboxylic Acid
- MFCD18260383
- 3-Chloroisoquinoline-6-carboxylicacid
- ZB0433
- 6-Isoquinolinecarboxylic acid, 3-chloro-
- CS-0210671
- XYHYBNUDOGWNRA-UHFFFAOYSA-N
- 1256794-71-4
- EN300-322118
- AKOS027254330
- 3-Chloroisoquinoline-6-carboxylic acid
- SCHEMBL15507160
- AS-40887
- DB-357029
- MDL： MFCD18260383
- Inchi： 1S/C10H6ClNO2/c11-9-4-8-3-6(10(13)14)1-2-7(8)5-12-9/h1-5H,(H,13,14)
- InChI Key： XYHYBNUDOGWNRA-UHFFFAOYSA-N
- SMILES： ClC1=CC2C=C(C(=O)O)C=CC=2C=N1

Computed Properties

Exact Mass: 207.0087061g/mol
Monoisotopic Mass: 207.0087061g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 50.2Å²

3-Chloroisoquinoline-6-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189009437-250mg	3-Chloroisoquinoline-6-carboxylic acid	1256794-71-4	95%	250mg	$618.00	2023-09-03
Alichem	A189009437-1g	3-Chloroisoquinoline-6-carboxylic acid	1256794-71-4	95%	1g	$1605.00	2023-09-03
TRC	C186350-25mg	3-Chloroisoquinoline-6-carboxylic acid	1256794-71-4		25mg	$ 125.00	2022-06-06
TRC	C186350-50mg	3-Chloroisoquinoline-6-carboxylic acid	1256794-71-4		50mg	$ 205.00	2022-06-06
Apollo Scientific	OR300082-250mg	3-Chloroisoquinoline-6-carboxylic acid	1256794-71-4		250mg	£120.00	2025-02-19
Apollo Scientific	OR300082-1g	3-Chloroisoquinoline-6-carboxylic acid	1256794-71-4		1g	£360.00	2025-02-19
Chemenu	CM111326-1g	3-chloroisoquinoline-6-carboxylic acid	1256794-71-4	95%	1g	$***	2023-04-03
eNovation Chemicals LLC	Y1264048-250mg	6-Isoquinolinecarboxylic acid, 3-chloro-	1256794-71-4	95%	250mg	$1105	2024-06-08
Enamine	EN300-322118-0.05g	3-chloroisoquinoline-6-carboxylic acid	1256794-71-4	95.0%	0.05g	$1464.0	2025-03-19
Enamine	EN300-322118-0.1g	3-chloroisoquinoline-6-carboxylic acid	1256794-71-4	95.0%	0.1g	$1533.0	2025-03-19